N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H13ClFNO2S/c15-12-3-1-2-11(10-12)8-9-17-20(18,19)14-6-4-13(16)5-7-14/h1-7,10,17H,8-9H2
• InChI Key: XDGDRCATZAIMNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H13ClFNO2S
• Molecular Weight: 313.8 g/mol

Description

N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that has been widely used in scientific research to study the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein is responsible for regulating the transport of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis, a life-threatening genetic disorder. CFTRinh-172 has been shown to selectively inhibit CFTR-mediated chloride transport, making it a valuable tool in the study of CFTR function and dysfunction.

Mechanism of Action

N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide works by binding to a specific site on the CFTR protein, known as the regulatory domain. This binding prevents the opening of the chloride channel, effectively inhibiting CFTR-mediated chloride transport.
Biochemical and Physiological Effects:
N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effect on CFTR-mediated chloride transport, it has been shown to increase the stability of the CFTR protein and to promote CFTR maturation and trafficking to the cell surface. It has also been shown to have anti-inflammatory effects in the lungs, which may be beneficial in the treatment of cystic fibrosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide is its selectivity for CFTR-mediated chloride transport. This makes it a valuable tool for studying the specific role of CFTR in various physiological processes. However, one limitation of N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide is that it may not be effective in all cell types or under all conditions. It is also important to note that N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide is not a therapeutic agent and should not be used for the treatment of cystic fibrosis or any other disease.

Future Directions

There are a number of future directions for research on N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide and its use in the study of CFTR function and dysfunction. One area of interest is the development of more potent and selective CFTR inhibitors, which may be useful in the development of new treatments for cystic fibrosis. Another area of interest is the study of the effects of N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide on other physiological processes, such as ion transport in the kidneys or the regulation of mucus production in the lungs. Overall, N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide is a valuable tool in the study of CFTR function and dysfunction, and its continued use and development is likely to lead to new insights into the role of CFTR in health and disease.

Synthesis Methods

N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide can be synthesized using a variety of methods, including the reaction of 4-fluorobenzenesulfonyl chloride with N-(3-chlorophenethyl)amine in the presence of a base such as triethylamine. The resulting product can then be purified using column chromatography or other techniques.

Scientific Research Applications

N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide has been used extensively in scientific research to study the function and dysfunction of the CFTR protein. It has been shown to be a potent and selective inhibitor of CFTR-mediated chloride transport, making it a valuable tool for investigating the role of CFTR in various physiological processes. For example, N-[2-(3-chlorophenyl)ethyl]-4-fluorobenzenesulfonamide has been used to study the effect of CFTR dysfunction on airway surface liquid volume regulation in the lungs, as well as the role of CFTR in sweat gland function.